Cas no 862779-42-8 (6-bromo-2,3-dimethyl-imidazo[1,2-a]pyridin-8-ylamine hydrobromide)

6-bromo-2,3-dimethyl-imidazo[1,2-a]pyridin-8-ylamine hydrobromide structure
862779-42-8 structure
Product Name:6-bromo-2,3-dimethyl-imidazo[1,2-a]pyridin-8-ylamine hydrobromide
CAS No:862779-42-8
MF:C9H11Br2N3
MW:321.011739969254
CID:3037738
PubChem ID:131862172
Update Time:2025-04-21

6-bromo-2,3-dimethyl-imidazo[1,2-a]pyridin-8-ylamine hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-2,3-dimethyl-imidazo[1,2-a]pyridin-8-ylamine hydrobromide
    • 862779-42-8
    • DB-399225
    • 6-bromo-2,3-dimethylimidazo[1,2-a]pyridin-8-amine hydrobromide
    • Inchi: 1S/C9H10BrN3.BrH/c1-5-6(2)13-4-7(10)3-8(11)9(13)12-5;/h3-4H,11H2,1-2H3;1H
    • InChI Key: WYJFYSFKIGQUOJ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C2=NC(C)=C(C)N2C=1)N.Br

Computed Properties

  • Exact Mass: 318.93200
  • Monoisotopic Mass: 318.93197Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 199
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.3Ų

Experimental Properties

  • PSA: 43.32000
  • LogP: 3.83510

6-bromo-2,3-dimethyl-imidazo[1,2-a]pyridin-8-ylamine hydrobromide Related Literature

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